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Compound of Interest

Compound Name: (S)-2-Pyrrolidin-2-YL-pyridine

Cat. No.: B156707

This guide provides the fundamental physicochemical properties of (S)-2-Pyrrolidin-2-YL-
pyridine, a key chiral building block in pharmaceutical synthesis. The data presented is
essential for researchers and professionals involved in drug discovery and development.

Physicochemical Data Summary

The molecular formula and molecular weight are critical parameters for any chemical
compound used in research and development. These values are fundamental for stoichiometric
calculations in synthesis, preparation of solutions with specific molar concentrations, and for
analytical characterization.

Property Value Source
Molecular Formula CoH12N2 [112]1[3][4][5]
Molecular Weight 148.20 g/mol [1]4]

148.21 g/mol [21[3][5]

Monoisotopic Mass 148.100048391 Da [1]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound, its
elemental composition (molecular formula), and its calculated mass (molecular weight).
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Figure 1: Relationship between Compound, Formula, and Molecular Weight.

Experimental Protocols

Detailed experimental protocols for determining the molecular weight of a compound like (S)-2-
Pyrrolidin-2-YL-pyridine typically involve mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile
solvent (e.g., methanol or acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized, commonly
using Electrospray lonization (ESI), to generate protonated molecules [M+H]*.

e Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as a Time-of-
Flight (TOF) or Orbitrap analyzer.

o Detection: The mass-to-charge ratio (m/z) of the ions is measured with high accuracy.

o Data Analysis: The exact mass of the protonated molecule is determined. The molecular
weight of the neutral compound is then calculated by subtracting the mass of a proton. The
resulting exact mass can be used to confirm the elemental composition (molecular formula).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2771659
https://pubchem.ncbi.nlm.nih.gov/compound/2771659
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/236834-s-2-pyrrolidin-2-ylpyridine.html
https://www.chembk.com/en/chem/2-pyrrolidin-2-ylpyridine
https://www.sigmaaldrich.com/SG/en/product/aldrich/mno000103
https://www.scbt.com/p/2-pyridin-2-yl-pyrrolidine-77790-61-5
https://www.benchchem.com/product/b156707#s-2-pyrrolidin-2-yl-pyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b156707#s-2-pyrrolidin-2-yl-pyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b156707#s-2-pyrrolidin-2-yl-pyridine-molecular-weight-and-formula
https://www.benchchem.com/product/b156707#s-2-pyrrolidin-2-yl-pyridine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

